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Compound of Interest

Compound Name: W36017

Cat. No.: B1204389 Get Quote

Technical Support Center: W36017
This technical support guide provides troubleshooting advice and frequently asked questions

for researchers, scientists, and drug development professionals working with W36017,

specifically addressing challenges with its dissolution in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is W36017 and what are its properties?

W36017 is a nerve blocker and is identified as an impurity of Lidocaine.[1] Key properties are

summarized in the table below.

Q2: My W36017 is not dissolving in DMSO. What could be the reason?

Several factors can contribute to the poor dissolution of W36017 in DMSO:

Compound Purity: The purity of W36017 is typically ≥96%.[2] Impurities can sometimes

affect solubility.

DMSO Quality: Ensure you are using anhydrous, high-purity DMSO. DMSO is hygroscopic

and absorbed water can alter its solvent properties.

Temperature: DMSO has a relatively high freezing point (18.5 °C or 65.3 °F) and can solidify

at or slightly below room temperature.[3] If your lab is cool, the DMSO may be partially

frozen, which will significantly hinder dissolution.
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Concentration: You may be attempting to prepare a solution at a concentration that exceeds

the solubility limit of W36017 in 100% DMSO.

Storage Conditions: W36017 stock solutions should be stored at -80°C for up to 6 months or

-20°C for up to 1 month, protected from light.[1] Improper storage could lead to degradation

of the compound, potentially affecting its solubility.

Q3: What is the recommended solvent for W36017?

While DMSO is used as a solvent, for in vivo studies, W36017 is often prepared in a co-solvent

system rather than 100% DMSO to achieve higher concentrations.[1]

Q4: Are there any physical methods to aid the dissolution of W36017?

Yes. If you observe precipitation or phase separation, gentle heating and/or sonication can be

used to help dissolve the compound.[1]

Troubleshooting Guide
If you are experiencing issues with dissolving W36017 in a DMSO solution, please follow the

steps outlined in the workflow below.
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Troubleshooting W36017 Dissolution in DMSO

Start: W36017 not dissolving in DMSO

1. Verify DMSO Quality and Temperature
- Is it anhydrous?

- Is it at room temperature (above 19°C)?

Gently warm DMSO to room temperature.

No

2. Review Target Concentration
- Is it within a reported soluble range?

Yes

Lower the concentration.

No

3. Apply Physical Methods
- Gentle heating

- Sonication

Yes

Not Dissolved

Success: W36017 Dissolved

Dissolved

Apply gentle heat and/or sonication.

Yes

4. Consider a Co-solvent System
- Is a 100% DMSO solution necessary?

No

Not Dissolved

Dissolved

Prepare a co-solvent solution (see protocols).

No

Issue Persists: Contact Technical Support

Yes

Click to download full resolution via product page

Troubleshooting workflow for W36017 dissolution.
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Quantitative Data Summary
Property Value

Molecular Formula C₁₂H₁₈N₂O[2]

Molecular Weight 206.28 g/mol [2]

Purity ≥96%[2]

pKa 7.4[1]

Solubility in 10% DMSO, 40% PEG300, 5%

Tween-80, 45% Saline
≥ 2.5 mg/mL (12.12 mM)[1]

Solubility in 10% DMSO, 90% (20% SBE-β-CD

in Saline)
≥ 2.5 mg/mL (12.12 mM)[1]

Solubility in 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (12.12 mM)[1]

Experimental Protocols
Protocol 1: Preparation of W36017 in a Co-Solvent System for In Vivo Studies (Aqueous-

based)

This protocol yields a clear solution of at least 2.5 mg/mL.

Add 10% of the final desired volume of DMSO to the W36017 powder.

Vortex or sonicate until the compound is dissolved.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix thoroughly.

Add 45% of the final volume of saline and mix until a clear solution is achieved.

Protocol 2: Preparation of W36017 in a Co-Solvent System for In Vivo Studies (SBE-β-CD-

based)

This protocol also yields a clear solution of at least 2.5 mg/mL.
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Add 10% of the final desired volume of DMSO to the W36017 powder.

Vortex or sonicate until the compound is dissolved.

Add 90% of the final volume of a 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear solution is formed.

Protocol 3: Preparation of W36017 in a Co-Solvent System for In Vivo Studies (Oil-based)

This protocol yields a clear solution of at least 2.5 mg/mL.

Add 10% of the final desired volume of DMSO to the W36017 powder.

Vortex or sonicate until the compound is dissolved.

Add 90% of the final volume of corn oil.

Mix thoroughly until a clear solution is achieved.

Experimental Workflow for Solution Preparation
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W36017 Solution Preparation Workflow

Start: Prepare W36017 Solution

1. Weigh W36017 Powder

2. Add Initial Solvent (e.g., 10% DMSO)

3. Dissolve Compound
(Vortex/Sonicate)

Is it fully dissolved?

4. Add Co-solvents Sequentially

Yes

Troubleshoot
(Gentle Heat/Sonication)

No

5. Mix to Homogeneity

End: Clear Stock Solution

Click to download full resolution via product page

General workflow for preparing W36017 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1204389?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/w36017.html
https://www.chemscene.com/21236-54-4.html?productObj=CS-0374958
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1204389#w36017-not-dissolving-in-dmso-solution
https://www.benchchem.com/product/b1204389#w36017-not-dissolving-in-dmso-solution
https://www.benchchem.com/product/b1204389#w36017-not-dissolving-in-dmso-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

